Cas no 922081-10-5 (N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide)
N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
- AKOS024639487
- 922081-10-5
- N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide
- N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
- F2323-0430
- N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
-
- Inchi: 1S/C16H16ClN5O2/c1-11(23)18-5-6-22-15-14(8-20-22)16(24)21(10-19-15)9-12-3-2-4-13(17)7-12/h2-4,7-8,10H,5-6,9H2,1H3,(H,18,23)
- InChI Key: BRZGWXORWKIZDK-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC(Cl)=C1)C=N2)(=O)C
Computed Properties
- Exact Mass: 345.0992525g/mol
- Monoisotopic Mass: 345.0992525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 79.6Ų
N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2323-0430-2μmol |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-5μmol |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-10μmol |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-20μmol |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-1mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-2mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-3mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-4mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-5mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0430-10mg |
N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide |
922081-10-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
Professional Introduction to N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide and CAS No. 922081-10-5
N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922081-10-5, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a subject of intense study for its pharmacological properties and mechanisms of action.
The< strong>pyrazolo[3,4-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively explored for its biological activity. This particular derivative, characterized by the presence of a 3-chlorophenylmethyl group and an acetamide moiety, exhibits unique chemical and biological properties. The< strong>3-chlorophenylmethyl substituent introduces a lipophilic group that can enhance the compound's ability to cross cell membranes, while the acetamide side chain provides a site for further functionalization and interaction with biological targets.
In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases. N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide has emerged as a promising candidate in this endeavor. Its unique structure suggests potential applications in areas such as oncology, inflammation, and neurodegenerative disorders. The< strong>pyrazolo[3,4-d]pyrimidine core is known to interact with enzymes and receptors involved in critical cellular processes, making it an attractive scaffold for drug design.
One of the most compelling aspects of this compound is its potential to inhibit key enzymes involved in cancer progression. Studies have shown that< strong>pyrazolo[3,4-d]pyrimidine-based compounds can interfere with the activity of enzymes such as kinases and cyclases, which are often overexpressed in cancer cells. The< strong>3-chlorophenylmethyl group in N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide may enhance its binding affinity to these targets by improving its solubility and bioavailability.
The pharmacological profile of this compound has been further investigated through in vitro and in vivo studies. Preliminary results indicate that it exhibits significant inhibitory activity against several cancer cell lines. Additionally, its ability to induce apoptosis in tumor cells without affecting normal cells suggests that it may have fewer side effects compared to existing chemotherapeutic agents. These findings make N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide a promising lead for further development.
Beyond its potential applications in oncology,< strong>N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide has also shown promise in treating inflammatory diseases. The< strong>pyrazolo[3,4-d]pyrimidine scaffold is known to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the< strong>acetamide moiety may further enhance its anti-inflammatory effects by facilitating interactions with specific receptors and signaling pathways.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining the structural integrity of the< strong>pyrazolo[3,4-d]pyrimidine core. These synthetic strategies have been optimized to minimize side reactions and maximize the overall efficiency of the process.
In conclusion,N-(2-{5-(3-chlorophenyl)methyl-4-ofoxo-l[H,H,S]-pyrazolo[S,S,d]-pyrimidin-l -yl}ethyl)acetamide (CAS No.< strong>922081-l0-S) represents a significant advancement in pharmaceutical research. Its unique structure and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound,< strong>N-(2-{S - (S - chlorophenyl)methyi - 4 - oxo - l[H,H,S]- pyrazo [S,S,d]- py rimidin-l - yl } ethyl ) acet amide holds great potential for improving patient outcomes across various medical conditions.
922081-10-5 (N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)